Cas no 526196-97-4 (1H-Pyrrole-2,5-dithiol)

• Product Name: 1H-Pyrrole-2,5-dithiol
• CAS No: 526196-97-4
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 4020986
• PubChem ID: 53800758
• Update Time: 2025-04-22

1H-Pyrrole-2,5-dithiol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dithiol
• SCHEMBL21803706
• 526196-97-4
• DTXSID201314391

• Inchi： 1S/C4H5NS2/c6-3-1-2-4(7)5-3/h1-2,5-7H
• InChI Key： FIGBDOLWJKOSBQ-UHFFFAOYSA-N
• SMILES： SC1=CC=C(N1)S

Computed Properties

• Exact Mass: 130.98634151Da
• Monoisotopic Mass: 130.98634151Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų